5-Chloro-2-(4-fluorobenzoyl)pyridine

• Molecular Formula: C12H7ClFNO
• Molecular Weight: 235.64 g/mol
• IUPAC Name: (5-chloropyridin-2-yl)-(4-fluorophenyl)methanone
• InChI: InChI=1S/C12H7ClFNO/c13-9-3-6-11(15-7-9)12(16)8-1-4-10(14)5-2-8/h1-7H
• InChI Key: PTWHDJXDVYQFRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=NC=C(C=C2)Cl)F

Description

5-Chloro-2-(4-fluorobenzoyl)pyridine is a halogenated pyridine derivative characterized by a chlorine substituent at the 5-position and a 4-fluorobenzoyl group at the 2-position of the pyridine ring. This compound is of significant interest in medicinal chemistry and materials science due to its structural versatility.

Comparison with Similar Compounds

Substituent Variations and Structural Features

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents (Pyridine Ring)	Molecular Weight (g/mol)	Key Features/Applications	References
5-Chloro-2-(4-fluorobenzoyl)pyridine	5-Cl, 2-(4-F-benzoyl)	~249.66	Antiproliferative activity; drug intermediates
5-(4-Chlorophenyl)-2-fluoropyridine	2-F, 5-(4-Cl-phenyl)	~217.63	Planar structure (dihedral angle 38.82°); precursor for bioactive molecules
O-(4′-fluorobenzoyloxy)pyridine (5a)	O-linked 4-F-benzoyloxy at pyridine	~245.21	Highest antiproliferative activity in synthesized series
4-Chloro-5-fluoro-2-methylpyridine	4-Cl, 5-F, 2-CH₃	~149.56	Material science applications; agrochemical intermediates
5-Chloro-2-(trifluoromethyl)pyridine	5-Cl, 2-CF₃	~181.55	High industrial demand; used in pharmaceuticals and electronics

Industrial and Market Considerations

• 5-Chloro-2-(trifluoromethyl)pyridine dominates industrial applications due to scalability and use in agrochemicals. Global production capacity is projected to grow at 6.2% CAGR (2020–2025) .
• 4-Chloro-5-fluoro-2-methylpyridine is niche but critical in specialty materials, reflecting higher purity requirements (>98%) .